Cas no 1261948-04-2 (2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]-)
2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-(Cyclopropylaminocarbonyl)phenyl]picolinic acid
- 2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]-
-
- MDL: MFCD18318353
- Inchi: 1S/C16H14N2O3/c19-15(18-13-4-5-13)12-3-1-2-10(8-12)11-6-7-17-14(9-11)16(20)21/h1-3,6-9,13H,4-5H2,(H,18,19)(H,20,21)
- InChI Key: LALKTVUUHXYBAA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C2C=CN=C(C(=O)O)C=2)C=1)NC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 408
- XLogP3: 2.2
- Topological Polar Surface Area: 79.3
2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325176-5 g |
4-[3-(Cyclopropylaminocarbonyl)phenyl]picolinic acid, 95%; . |
1261948-04-2 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB325176-5g |
4-[3-(Cyclopropylaminocarbonyl)phenyl]picolinic acid, 95%; . |
1261948-04-2 | 95% | 5g |
€1159.00 | 2025-02-17 |
2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]-
Comprehensive Overview of 2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]- (CAS No. 1261948-04-2)
The compound 2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]-, identified by its CAS No. 1261948-04-2, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a pyridinecarboxylic acid core with a cyclopropylamino carbonyl substituent, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory diseases and metabolic disorders, which are among the most searched health topics globally.
One of the key features of 2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]- is its potential role as a small-molecule inhibitor. Small-molecule inhibitors are highly sought after in the pharmaceutical industry due to their ability to modulate biological pathways with precision. This compound’s cyclopropyl group enhances its binding affinity, a property often highlighted in drug design discussions. Given the rising interest in personalized medicine and targeted therapies, this molecule aligns well with current trends in healthcare innovation.
From a synthetic chemistry perspective, the preparation of CAS No. 1261948-04-2 involves multi-step organic reactions, including amide bond formation and aryl substitution. These processes are critical for achieving high purity and yield, which are essential for research and development. The compound’s solubility and stability under physiological conditions are also areas of active investigation, as these factors determine its suitability for in vitro and in vivo studies. Such details are frequently queried by scientists in online forums and academic databases.
In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]-. Sustainable practices, such as using catalytic methods or biodegradable solvents, are gaining traction as the scientific community prioritizes environmental responsibility. This aligns with broader public interest in sustainable pharmaceuticals and green technology, which are hot topics in both academic and industry circles.
Another area of interest is the compound’s potential bioavailability and pharmacokinetic properties. These characteristics are crucial for determining its efficacy as a therapeutic agent. With the growing demand for oral drug delivery solutions, understanding how CAS No. 1261948-04-2 behaves in biological systems is a priority. Questions about drug absorption, metabolism, and excretion are commonly searched by pharmacologists and medicinal chemists, making this a relevant focus for discussion.
Beyond its pharmaceutical applications, 2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]- may also find use in material science. Its aromatic and heterocyclic components could contribute to the development of advanced polymeric materials or coordination complexes. This interdisciplinary potential makes it a versatile candidate for innovation, resonating with researchers in diverse fields.
In summary, 2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]- (CAS No. 1261948-04-2) is a compound of broad scientific interest. Its structural complexity and functional versatility position it at the intersection of drug discovery, sustainable chemistry, and material science. As research progresses, this molecule is likely to attract even more attention, particularly from those exploring next-generation therapeutics and innovative materials.
1261948-04-2 (2-Pyridinecarboxylic acid, 4-[3-[(cyclopropylamino)carbonyl]phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)